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Compound of Interest

Compound Name:
4-(4-Aminophenoxy)pyridine-2-

carboxamide

Cat. No.: B1290018 Get Quote

Essential Safety and Handling Guide for 4-(4-
Aminophenoxy)pyridine-2-carboxamide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-(4-Aminophenoxy)pyridine-2-carboxamide
(CAS: 284462-80-2).[1] Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, the following recommendations are based on the general hazards associated with

pyridine derivatives and data from similar compounds.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-(4-Aminophenoxy)pyridine-2-
carboxamide is provided below.

Property Value

Molecular Formula C12H11N3O2[1]

Molecular Weight 229.23 g/mol [1]

Boiling Point 462.5°C at 760 mmHg[1]

Density 1.315 g/cm³[1]

Vapor Pressure 9.85E-09 mmHg at 25°C[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
While specific toxicity data for 4-(4-Aminophenoxy)pyridine-2-carboxamide is not readily

available, pyridine and its derivatives are known to be hazardous. Inhalation, ingestion, or skin

contact can lead to adverse health effects. Therefore, stringent adherence to safety protocols is

mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[2]

Skin Protection

Chemical-resistant gloves (nitrile or neoprene

recommended, not latex), a lab coat, and full-

length pants should be worn.[2]

Respiratory Protection

Use in a well-ventilated area, preferably within a

certified chemical fume hood. If ventilation is

insufficient, a NIOSH-approved respirator may

be necessary.

Operational Plan: Handling and Storage
Handling:

Always handle 4-(4-Aminophenoxy)pyridine-2-carboxamide within a chemical fume hood

to minimize inhalation exposure.

Avoid direct contact with skin and eyes.[2]

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge, as pyridine compounds can be flammable.[3]

Keep containers tightly closed when not in use.
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Storage:

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

Keep containers clearly labeled and stored separately from incompatible materials such as

strong oxidizing agents and acids.[3][4]

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and plenty of

water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[4]

Wear appropriate PPE as outlined above.
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Contain the spill using an inert absorbent material such as sand, vermiculite, or a spill pillow.

[4]

Collect the absorbed material into a sealed, labeled container for proper disposal.[4]

Clean the spill area thoroughly.

Disposal Plan
All waste containing 4-(4-Aminophenoxy)pyridine-2-carboxamide should be treated as

hazardous waste.

Dispose of the chemical and any contaminated materials in a clearly labeled, sealed

container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.

Visualized Workflow
The following diagram illustrates the standard workflow for handling 4-(4-
Aminophenoxy)pyridine-2-carboxamide in a laboratory setting.
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Workflow for Handling 4-(4-Aminophenoxy)pyridine-2-carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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